Cas no 1235440-39-7 (N-(2-methoxyethyl)cyclopentanamine hydrochloride)

• Product Name: N-(2-methoxyethyl)cyclopentanamine hydrochloride
• CAS No: 1235440-39-7
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 4579566
• Update Time: 2025-06-29

N-(2-methoxyethyl)cyclopentanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)cyclopentanamine hydrochloride
• N-(2-methoxyethyl)cyclopentanamine;hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-10-7-6-9-8-4-2-3-5-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： AQZIFJVOWPZPIE-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCNC1CCCC1

Computed Properties

• Exact Mass: 179.108
• Monoisotopic Mass: 179.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 79.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

N-(2-methoxyethyl)cyclopentanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-methoxyethyl)cyclopentanamine hydrochloride

Introduction to N-(2-methoxyethyl)cyclopentanamine Hydrochloride (CAS No. 1235440-39-7)

N-(2-methoxyethyl)cyclopentanamine hydrochloride, a compound with the chemical identifier CAS No. 1235440-39-7, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development.

The molecular structure of N-(2-methoxyethyl)cyclopentanamine hydrochloride consists of a cyclopentanamine core substituted with a 2-methoxyethyl group. This configuration imparts specific pharmacological characteristics that make it intriguing for various therapeutic applications. The presence of the hydrochloride moiety not only improves the compound's pharmacokinetic properties but also facilitates its use in formulation development.

In recent years, there has been a growing interest in the development of novel psychoactive substances that target central nervous system (CNS) receptors. N-(2-methoxyethyl)cyclopentanamine hydrochloride has been investigated for its potential interaction with serotonin receptors, which are crucial for regulating mood, appetite, and sleep. Preliminary studies suggest that this compound may exhibit agonistic properties at certain serotonin receptor subtypes, making it a promising candidate for the treatment of depression and anxiety disorders.

Moreover, the structural analogs of N-(2-methoxyethyl)cyclopentanamine hydrochloride have been explored for their potential in treating neurological disorders. Researchers have observed that modifications to the cyclopentanamine core can significantly alter the pharmacological profile of the compound. For instance, variations in the substituent groups can influence binding affinity and selectivity at target receptors, thereby enhancing therapeutic efficacy while minimizing side effects.

The synthesis of N-(2-methoxyethyl)cyclopentanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic routes are optimized to ensure scalability for industrial production, making it feasible to produce sufficient quantities for preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of N-(2-methoxyethyl)cyclopentanamine hydrochloride with biological targets more accurately. Molecular docking studies have revealed that this compound can bind to various protein targets, including enzymes and receptors involved in neurotransmitter pathways. These insights have guided the design of more potent and selective derivatives with improved pharmacological properties.

The pharmacokinetic behavior of N-(2-methoxyethyl)cyclopentanamine hydrochloride has been thoroughly evaluated in preclinical models. Studies indicate that the compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for once-daily dosing regimens. Additionally, its metabolic stability has been assessed, revealing that it undergoes predictable enzymatic degradation pathways, which can be leveraged to optimize dosing strategies.

In conclusion, N-(2-methoxyethyl)cyclopentanamine hydrochloride (CAS No. 1235440-39-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation in treating CNS disorders. Ongoing studies aim to elucidate its mechanism of action and explore novel derivatives with enhanced therapeutic efficacy and safety profiles.